Cas no 86673-92-9 (1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)-)

1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)- structure
86673-92-9 structure
Product Name:1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)-
CAS No:86673-92-9
MF:C8H11N5O
MW:193.205840349197
CID:660911
PubChem ID:12957696
Update Time:2025-04-19

1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(1,2,4-triazolo[4,3-b]pyridazin-6-ylamino)-
    • 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylamino)propan-1-ol
    • 86673-92-9
    • DTXSID90513977
    • 3-[([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)amino]propan-1-ol
    • Inchi: 1S/C8H11N5O/c14-5-1-4-9-7-2-3-8-11-10-6-13(8)12-7/h2-3,6,14H,1,4-5H2,(H,9,12)
    • InChI Key: YBPYXLAEBWRSJM-UHFFFAOYSA-N
    • SMILES: OCCCNC1C=CC2=NN=CN2N=1

Computed Properties

  • Exact Mass: 193.09635999g/mol
  • Monoisotopic Mass: 193.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.3Ų
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